![molecular formula C19H15F3N2O2 B2749321 N-((2-(furan-2-yl)pyridin-3-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide CAS No. 2034549-77-2](/img/structure/B2749321.png)
N-((2-(furan-2-yl)pyridin-3-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide
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Description
N-((2-(furan-2-yl)pyridin-3-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H15F3N2O2 and its molecular weight is 360.336. The purity is usually 95%.
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Scientific Research Applications
Pyrolysis of N-Acetylglucosamine
Research has shown that the pyrolysis of N-acetylglucosamine can yield various nitrogen-containing compounds, including acetamidofurans and acetamidopyrones. These compounds, such as 3-acetamidofuran and 3-acetamido-5-acetyl-furan, are considered unique chitin and N-acetylglucosamine pyrolysis products, making them valuable indicators for the presence of chitin in biological or geochemical samples (Franich et al., 1984).
Metal Ion Interaction Studies
The interaction of certain metal ions with nucleic acids and proteins has been studied using transition metal complexes derived from pyridine and furan compounds. These studies involve the synthesis of complexes with significant biological activities, such as antioxidant properties, and provide insights into the binding interactions with DNA and proteins (Sathyadevi et al., 2012).
Pyridine Derivatives Chemistry
Pyridine and its derivatives, including furan-substituted compounds, are essential in synthesizing various chemicals. The chemistry of pyridine derivatives involves various reactions, like the preparation of 2-pyridones, and is crucial in the synthesis of a wide range of compounds (Becher, 1975).
Synthesis of Acetamide Derivatives
The synthesis of N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives has been achieved through environmentally friendly methods. This process is significant for developing various acetamide derivatives with potential applications in different fields (Raju et al., 2022).
Biological Activity Studies
Polysubstituted pyridine derivatives have been synthesized and evaluated for their biological activities, including fungicidal and herbicidal properties. These studies are crucial in the development of new compounds with potential agricultural applications (Zheng & Su, 2005).
Properties
IUPAC Name |
N-[[2-(furan-2-yl)pyridin-3-yl]methyl]-2-[3-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F3N2O2/c20-19(21,22)15-6-1-4-13(10-15)11-17(25)24-12-14-5-2-8-23-18(14)16-7-3-9-26-16/h1-10H,11-12H2,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDLWIXHXLDMUEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CC(=O)NCC2=C(N=CC=C2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.